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N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide

Name: N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide
Brand: Smolecule
SKU: S7544081
Rating: 4 (1 reviews)

Catalog No.

S7544081

CAS No.

M.F

C17H19N7O2

M. Wt

353.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide

IUPAC Name

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide

Molecular Formula

C17H19N7O2

Molecular Weight

353.4 g/mol

InChI

InChI=1S/C17H19N7O2/c1-12-14(3-2-4-16(12)24-11-18-21-22-24)19-17(25)23-8-5-13(6-9-23)15-7-10-26-20-15/h2-4,7,10-11,13H,5-6,8-9H2,1H3,(H,19,25)

InChI Key

MPFLGFNIIWWARJ-UHFFFAOYSA-N

SMILES

CC1=C(C=CC=C1N2C=NN=N2)NC(=O)N3CCC(CC3)C4=NOC=C4

Canonical SMILES

CC1=C(C=CC=C1N2C=NN=N2)NC(=O)N3CCC(CC3)C4=NOC=C4

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is an organic compound that has physical, chemical, and biological properties that make it important both in research and industry. This compound, also referred to as MP-10, is synthesized and characterized in the laboratory using analytical methods. It has potential implications in agriculture, medicine, and materials science fields, among others. This paper will focus on the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions of N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide.

Definition and Background

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is a compound with a molecular formula of C20H23N7O2. It was first synthesized by researchers at the University of Nottingham in the UK in the early 2000s. This compound has been found to have anticonvulsant, analgesic, and anti-inflammatory effects, which make it useful in the treatment of various medical conditions.

Physical and Chemical Properties

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is a white crystalline powder that is sparingly soluble in water and soluble in organic solvents such as methanol and ethanol. It has a melting point of 246-248°C. Its molecular weight is 397.44 g/mol, and it has a density of 1.4 g/cm3.

Synthesis and Characterization

The synthesis of N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide entails several steps. The first step involves the reaction of 2-chloro-3-methylbenzoic acid with sodium azide in the presence of copper(I) iodide to form 3-(2-azido-3-methylphenyl)propanoic acid. This intermediate is then reacted with oxalyl chloride to form the corresponding acid chloride, which is then reacted with 4-(3-aminopropyl)morpholine to form N-(3-(morpholinomethyl)-2-methylphenyl)oxamic acid.
The final step involves the reaction of N-(3-(morpholinomethyl)-2-methylphenyl)oxamic acid with 2-(chloromethyl)-3-methylbenzothiazole to form N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide.

Analytical Methods

Several analytical methods are used to characterize N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide. These include nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Biological Properties

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide has been found to have anticonvulsant, analgesic, and anti-inflammatory effects in different laboratory experiments. It inhibits the brain's activity by acting on GABA-A receptors, which are involved in the brain's inhibitory pathways.

Toxicity and Safety in Scientific Experiments

In toxicity studies on animals, N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide was found to have low toxicity levels. It did not cause any harm to animals up to dosages of 300mg/kg. However, further studies are necessary to determine its safety on humans.

Applications in Scientific Experiments

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is used in many scientific experiments and research in various fields. For example, it has been used in the treatment of nociceptive, inflammatory, and neuropathic pain. It has also been used to study the anticonvulsant and anxiolytic properties.

Current State of Research

Current research on N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is directed towards understanding its mechanism of action and identifying its potential use in treating various diseases. Some researchers are also attempting to develop new synthetic pathways for this compound using greener methods.

Potential Implications in Various Fields of Research and Industry

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide has potential implications in various fields of research and industry. For example, it could be used to develop new analgesic drugs for the treatment of pain. It could also be used to develop new antiepileptic drugs for the treatment of epilepsy. In addition, it could be used in the synthesis of new materials with special properties.

Limitations and Future Directions

The major limitation of this compound is its low solubility in water, which limits its use in some applications. Future directions include the development of more efficient synthesis methods and the exploration of its potential in treating other diseases. Additionally, further studies are needed to determine its safety levels in humans and to identify new applications in industry.

Conclusion

N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is an important compound with physical, chemical, and biological properties that make it useful in various fields of research and industry. It has potential implications in treating pain, epilepsy, and other conditions. Future directions include the development of more efficient synthesis methods and the exploration of its potential in other applications. Its limitations include low solubility in water, which hinders its use in certain applications. Overall, N-[2-methyl-3-(tetrazol-1-yl)phenyl]-4-(1,2-oxazol-3-yl)piperidine-1-carboxamide is a promising compound that could have a significant impact on science and industry in the coming years.